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Compound of Interest

Compound Name: 2-chloroquinoline-8-carbaldehyde
CAS No.: 1352442-93-3
Cat. No.: B6227444
Get Quote
. J

Executive Summary & Chemical Context

Chloroquinoline aldehydes are high-value heterocyclic intermediates. Their dual functionality—
the electrophilic aldehyde handle and the pharmacophore-rich chloroquinoline core—makes
them indispensable in drug discovery (Povarov reactions, hydrazone formation). However, this
same reactivity dictates their hazard profile: they are mucous membrane irritants, potential
sensitizers, and susceptible to oxidative degradation.

Target Compound Class:
» Core Scaffold: Quinoline (Benzopyridine)
» Key Substituents: Chlorine (typically pos. 2, 6, or 7) + Formyl group (-CHO).

* Representative CAS: 73568-25-9 (2-Chloro-3-quinolinecarboxaldehyde).[1][2][3]

Chemical Hazard Profile (GHS & Toxicological
Logic)
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Unlike generic SDS documents, this section correlates the chemical structure to the biological

hazard.

GHS Classification & Hazard Statements

Most chloroquinoline aldehydes fall under Category 2 Irritants and Category 3 STOT (Single

Target Organ Toxicity).
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Structure-Activity Toxicity Insights
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o The Aldehyde Factor: Aldehydes are known sensitizers. While not always explicitly labeled
as H317 (Skin Sensitizer) on preliminary SDSs due to lack of data, researchers should treat
them as potential contact allergens.

o The Halogen Effect: The chlorine atom increases lipophilicity (LogP), enhancing the
compound's ability to penetrate the stratum corneum (outer skin layer). This makes dermal
exposure more dangerous than with non-halogenated analogs.

o Genotoxicity: Quinoline derivatives can be mutagenic.[4] The planar structure allows DNA
intercalation. Handle as a suspected mutagen until Ames test data proves otherwise.

Risk Management & Engineering Controls
Personal Protective Equipment (PPE) Matrix

Standard latex gloves provide insufficient protection against aldehydes and halogenated
aromatics.

» Hand Protection:
o Standard Handling:Nitrile Rubber (minimum thickness 0.11 mm).

o Solutions/Spills:Double Gloving (Nitrile over Nitrile) or Laminate Film (Silver Shield) if
dissolved in penetrating solvents like DCM or DMF.

o Reasoning: Aldehydes can permeate latex; halogenated solvents (often used with these
compounds) degrade latex rapidly.

» Respiratory Protection:
o Work must be performed in a Class Il Fume Hood.

o If weighing outside a hood (not recommended) or cleaning spills: N95 (US) or P2 (EU)
particulate respirator.

Storage & Stability (The "Hidden" Hazard)

Chloroquinoline aldehydes are prone to autoxidation, converting the aldehyde (-CHO) to the
corresponding carboxylic acid (-COOH).

© 2026 BenchChem. All rights reserved. 3/7 Tech Support


https://www.fishersci.com/store/msds?partNumber=AC370170050&productDescription=2-QUINOLINECARBOXALDEHYD+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b6227444?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

¢ Protocol: Store under inert atmosphere (Argon/Nitrogen) at 2—8°C.

« Indicator: A change from off-white/yellow crystals to a darker color or the formation of a white
crust often indicates acid formation.

Operational Protocols
Safe Handling Workflow

This workflow ensures containment from storage to reaction.
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Figure 1: Safe handling workflow emphasizing temperature equilibration to prevent hydrolysis
and containment during weighing.

Emergency Response: Exposure Logic

If exposure occurs, immediate action minimizes tissue damage.
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Figure 2: Decision tree for emergency response following exposure to chloroquinoline
aldehydes.

Waste Disposal & Deactivation[5][6][7][8]
Proper disposal is critical due to the halogen content and biological activity.
o Categorization:

o Halogenated Organic Waste: Due to the Chlorine atom. Do not mix with general non-
halogenated solvents (like acetone/methanol) if your facility separates them, as this
increases incineration costs.

o Deactivation (Spill Cleanup):

o Small Spills (Solid): Do not dry sweep (dust hazard). Cover with wet paper towels
(water/detergent), pick up, and place in a sealed hazardous waste bag.
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o Chemical Deactivation: For large residues, treat with Sodium Bisulfite (NaHSO3) solution.
The bisulfite forms a water-soluble adduct with the aldehyde, reducing volatility and
reactivity before disposal.

» Prohibited Actions:
o Never dispose of down the drain (aquatic toxicity of quinolines).

o Do not mix with strong oxidizers (e.g., nitric acid) in waste drums—risk of exothermic
reaction.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Technical Guide: Safe Handling & SDS Interpretation
for Chloroquinoline Aldehydes]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b6227444/docs#technical-guide-safe-handling-sds-
interpretation-for-chloroquinoline-aldehydes]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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